Cas no 1206451-02-6 (2-(2-bromo-5-methoxyphenyl)-2-methylpropanal)

• Product Name: 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal
• CAS No: 1206451-02-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6418433
• PubChem ID: 165756606
• Update Time: 2025-06-11

2-(2-bromo-5-methoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal
• EN300-1935587
• 1206451-02-6

• Inchi： 1S/C11H13BrO2/c1-11(2,7-13)9-6-8(14-3)4-5-10(9)12/h4-7H,1-3H3
• InChI Key： OSZQUXJXTLDRLO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C=O)(C)C)OC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal

Comprehensive Overview of 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal (CAS No. 1206451-02-6)

2-(2-bromo-5-methoxyphenyl)-2-methylpropanal (CAS No. 1206451-02-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromine substituent and a methoxy group, make it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of novel small-molecule inhibitors and biologically active compounds.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and potential uses. With the growing demand for high-purity chemical intermediates, 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal has become a subject of interest for laboratories focusing on organic synthesis and medicinal chemistry. Its role in constructing complex heterocyclic frameworks is particularly noteworthy, as these frameworks are often key components in pharmaceutical agents.

In recent years, the compound has been linked to advancements in green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal with minimal waste. This aligns with the broader industry trend toward environmentally friendly chemical processes, a topic frequently searched by professionals in the field. Additionally, its potential applications in crop protection and agrochemical formulations have sparked discussions in agricultural research communities.

The analytical characterization of CAS No. 1206451-02-6 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets the stringent quality standards required for research-grade chemicals. As the demand for custom synthesis services grows, 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal is increasingly requested by contract research organizations (CROs) and academic institutions.

Another area of interest is the compound's potential role in material science. Its aromatic and aldehyde functionalities make it a candidate for designing advanced polymers and functional materials. This versatility has led to its inclusion in studies exploring new material applications, a hot topic in both industrial and academic settings.

For those sourcing 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal, it is crucial to partner with reputable suppliers who provide detailed technical data sheets and certificates of analysis. The compound's stability, storage conditions, and handling precautions are frequently searched topics, reflecting the practical concerns of end-users. Proper documentation ensures compliance with laboratory safety protocols and regulatory requirements.

In summary, 2-(2-bromo-5-methoxyphenyl)-2-methylpropanal (CAS No. 1206451-02-6) represents a versatile and valuable chemical intermediate with broad applications in pharmaceutical research, agrochemical development, and material science. Its relevance to contemporary scientific challenges, such as sustainable synthesis and green chemistry, ensures its continued importance in the chemical industry.